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Compound of Interest

Compound Name: Nomifensine

Cat. No.: B1679830

For immediate release

Ensuring the safe and compliant disposal of chemical compounds is a critical aspect of
laboratory operations. This document provides essential procedural guidance for researchers,
scientists, and drug development professionals on the proper disposal of Nomifensine.
Adherence to these procedures is vital for personnel safety and environmental protection.

Nomifensine, a norepinephrine-dopamine reuptake inhibitor, requires careful handling and
disposal in a laboratory setting. Although not classified as a hazardous substance for transport,
it is imperative to follow established protocols to minimize risks.

Key Disposal and Safety Information

The following table summarizes crucial data regarding the handling and disposal of
Nomifensine.
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Parameter Information Citation

Chemical Identity Nomifensine Maleate [1]
Laboratory chemicals,

Intended Use manufacture of chemical [1]
compounds

o Non-hazardous for transport

Transport Classification [1]
(DOT, IMDG, IATA)
Contact a licensed

Primary Disposal Route professional waste disposal [1]
service.

] Dispose of as unused product

Disposal of Unused Product ) ) [1]
through a licensed service.

Contaminated Packaging Dispose of as unused product. [1]

Environmental Precautions Do not let product enter drains.  [1][2]
Acute toxicity, oral (Category
4); Skin corrosion/irritation
(Category 2); Serious eye

o damage/eye irritation
Hazard Classifications [2][3]

(Category 2A); Specific target
organ toxicity - single exposure
(Category 3), Respiratory
system.

Procedural Guidance for Nomifensine Disposal

The disposal of Nomifensine should be approached systematically to ensure safety and

regulatory compliance. The following workflow outlines the decision-making process and

necessary steps for laboratory personnel.

Disposal Decision Workflow
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[Start: Nomifensine Waste Generated)

\

Is the waste contaminated with other hazardous materials?

No

Consult SDS of all components in the mixture.

\

(Pure Nomifensine or minimally contaminated materials (e.g., gloves, weigh boats))

Follow the disposal protocol for the most hazardous component.

Place in a suitable, closed, and labeled container for disposal.

Do NOT dispose of down the drain.

Gtore in a designated, dry, and secure waste accumulation area)

Arrange for pickup by a licensed professional waste disposal service.

(End: Waste Disposed)

Click to download full resolution via product page
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Caption: Decision workflow for the proper disposal of Nomifensine waste in a laboratory
setting.

Step-by-Step Disposal Protocol

Based on current safety data and regulations, the following steps should be taken for the
disposal of Nomifensine and associated materials.

1. Personal Protective Equipment (PPE): Before handling Nomifensine for disposal, ensure
appropriate PPE is worn. This includes:

o Safety glasses and a face shield[1].

o Chemically resistant gloves (inspect before use)[1].

» Alab coat.

 In case of dust formation, use a NIOSH-approved respirator[3].
2. Containment of Waste:

o Collect waste Nomifensine, including expired product and residues, in a suitable, closed
container.

e Avoid creating dust during collection; sweep up and shovel spilled solid material[1].

o Contaminated materials such as gloves, weigh paper, and pipette tips should also be
collected in a designated, sealed container for disposal.

3. Labeling and Storage:

o Clearly label the waste container as "Nomifensine Waste" or with its chemical name and
any other identifiers required by your institution's waste management plan.

» Store the sealed waste container in a dry, designated area away from incompatible
materials[1].

4. Professional Disposal:
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e The primary and recommended method for the final disposal of Nomifensine is through a
licensed professional waste disposal service[1]. These services are equipped to handle
chemical waste in compliance with federal, state, and local regulations, typically through
incineration.

e Do not dispose of Nomifensine in standard laboratory trash or down the drain. This is to
prevent environmental contamination[1][2].

5. Regulatory Context:

» While Nomifensine is not specifically listed as a hazardous waste by the EPA,
pharmaceutical waste disposal is regulated. The Resource Conservation and Recovery Act
(RCRA) governs the management of hazardous waste, and facilities should have procedures
to determine if a chemical waste meets the criteria for being hazardous (e.g., ignitable,
corrosive, reactive, or toxic)[4][5].

e The EPA's Subpart P rule for the management of hazardous waste pharmaceuticals prohibits
the sewering (flushing) of hazardous pharmaceutical waste[5]. As a best practice, this should
be extended to all chemical waste, including Nomifensine.

Disclaimer: This document provides general guidance. Always consult your institution's specific
safety and environmental health protocols and the most current Safety Data Sheet (SDS) for
Nomifensine before handling and disposal. Regulations may vary by location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Merital [nomifensine.com]

 To cite this document: BenchChem. [Proper Disposal of Nomifensine: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679830#nomifensine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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